Cas no 88229-28-1 (Benzamide, 4-methyl-N,N-bis(phenylmethyl)-)

Benzamide, 4-methyl-N,N-bis(phenylmethyl)- structure
88229-28-1 structure
Product Name:Benzamide, 4-methyl-N,N-bis(phenylmethyl)-
CAS No:88229-28-1
MF:C22H21NO
MW:315.408245801926
CID:640497
PubChem ID:1379143
Update Time:2025-04-19

Benzamide, 4-methyl-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-methyl-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-4-methylbenzamide
    • AKOS002707108
    • AB00082057-01
    • SCHEMBL3456064
    • DTXSID90362467
    • 88229-28-1
    • AE-848/01565018
    • Oprea1_639445
    • Oprea1_722544
    • Inchi: 1S/C22H21NO/c1-18-12-14-21(15-13-18)22(24)23(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15H,16-17H2,1H3
    • InChI Key: UGHSNYACOXBNJJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 315.162314293g/mol
  • Monoisotopic Mass: 315.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.3Ų
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